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Compound of Interest

Compound Name: Profadol Hydrochloride

Cat. No.: B1679163

Profadol Hydrochloride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a concise technical summary of the available physicochemical
properties of Profadol Hydrochloride. Due to the limited publicly accessible, in-depth
experimental and pharmacological data, this guide focuses on the foundational molecular
information. The molecular formula and weight have been established and are presented
herein. Extensive searches for detailed experimental protocols, signaling pathways, and
comprehensive pharmacodynamic data specific to Profadol Hydrochloride did not yield
sufficient information for a detailed whitepaper. It is crucial to distinguish Profadol from the
more extensively documented anesthetic agent, Propofol, as searches often yield results for
the latter.

Physicochemical Properties

Profadol Hydrochloride is a chemical compound for which the fundamental molecular
characteristics have been determined. This data is essential for any further research or
development activities.
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Property Value Source
Molecular Formula C14H22CINO [1]
Molecular Weight 255.78 g/mol [1][2]
Parent Compound Profadol [1]
Component Compounds Hydrochloric Acid [1]

Structural Information

Further details on the chemical structure of Profadol Hydrochloride are available through
public chemical databases.

Identifier Value

3-(1-methyl-3-propylpyrrolidin-3-
IUPAC Name ( Yr=TpropyiRy
yl)phenol;hydrochloride

SMILES CCCC1(CCN(C)C1)c2ccece(c2)0.Cl

INChl=1S/C14H21NO.CIH/c1-3-7-14(8-9-
InChl 15(2)11-14)12-5-4-6-13(16)10-12;/h4-
6,10,16H,3,7-9,11H2,1-2H3;1H

Data Limitations and Distinction from Propofol

Extensive literature searches for detailed experimental protocols, in-vivo or in-vitro study
results, and defined signaling pathways for Profadol Hydrochloride did not provide substantial
technical information. The scientific community has significantly more published research on
the intravenous anesthetic agent Propofol. It is imperative for researchers to recognize that
Profadol and Propofol are distinct chemical entities.

To illustrate the clear distinction and to aid researchers in avoiding data misattribution, a logical
diagram is provided below.
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Limited public data on Extensive data available on
mechanism and pathways GABAergic mechanism

Molecular Formula: C12H1s0

Molecular Weight: 178.27 g/mol

Molecular Formula: C1aH22CINO

Molecular Weight: 255.78 g/mol

Click to download full resolution via product page
Fig. 1: Chemical Distinction

Conclusion

This technical guide provides the core molecular formula and weight for Profadol
Hydrochloride. Researchers and drug development professionals are advised that there is a
significant lack of in-depth, publicly available information regarding the experimental protocols,
pharmacodynamics, and signaling pathways for this compound. Care must be taken to
differentiate Profadol Hydrochloride from the well-documented anesthetic, Propofol. Further
investigation into proprietary or non-public databases may be required to obtain more detailed
technical information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CN104649867B - Preparation method of propofol - Google Patents [patents.google.com]
o 2. Propofol - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Molecular formula and weight of Profadol
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679163#molecular-formula-and-weight-of-profadol-
hydrochloride]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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